Cas no 171056-73-8 (3-Pyrrolidinol, 1-[(2S)-3-methyl-2-(methylamino)butyl]-, (3S)-)

• Product Name: 3-Pyrrolidinol, 1-[(2S)-3-methyl-2-(methylamino)butyl]-, (3S)-
• CAS No: 171056-73-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 96277
• PubChem ID: 22857722
• Update Time: 2025-04-18

3-Pyrrolidinol, 1-[(2S)-3-methyl-2-(methylamino)butyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(2S)-3-methyl-2-(methylamino)butyl]-, (3S)-
• (3S)-1-[(2S)-3-methyl-2-(methylamino)butyl]pyrrolidin-3-ol
• 171056-73-8
• (S)-1-((S)-3-Methyl-2-(methylamino)butyl)pyrrolidin-3-ol
• DTXSID30628675
• SCHEMBL5343023

• Inchi： 1S/C10H22N2O/c1-8(2)10(11-3)7-12-5-4-9(13)6-12/h8-11,13H,4-7H2,1-3H3/t9-,10+/m0/s1
• InChI Key： OGYNUMDQAFUTND-VHSXEESVSA-N
• SMILES： O[C@H]1CCN(C1)C[C@H](C(C)C)NC

Computed Properties

• Exact Mass: 186.17336
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.5